molecular formula C18H13NO4 B8495040 4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl-

4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl-

Cat. No.: B8495040
M. Wt: 307.3 g/mol
InChI Key: FEKMETWXZHRJRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- is a useful research compound. Its molecular formula is C18H13NO4 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H13NO4

Molecular Weight

307.3 g/mol

IUPAC Name

2-(2-carboxyphenyl)-6-methylquinoline-4-carboxylic acid

InChI

InChI=1S/C18H13NO4/c1-10-6-7-15-13(8-10)14(18(22)23)9-16(19-15)11-4-2-3-5-12(11)17(20)21/h2-9H,1H3,(H,20,21)(H,22,23)

InChI Key

FEKMETWXZHRJRY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=CC=C3C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 9.93 ml of water were added 10.0 g (62.1 mmol) of 5-methylisatin obtained in Example 1 and 4.96 g (0.12 mol) of sodium hydroxide. 10.2 g (62.1 mmol) of 2-acetylbenzoic acid was added thereto and the mixture was heated to 90° C. under reflux. The mixture was heated further at 115° C. for one hour after the reaction became mild. Thereafter, the mixture was allowed to cool to room temperature and poured into 200 g of iced water. The aqueous layer was washed with ether and acidified with 2M hydrochloric acid. The formed precipitate was collected by filtration to obtain 6.55 g of 2-(2-carboxyphenyl)-6-methyl-4-quinolinecarboxylic acid. NMR (270 MHz, Acetone-d6):
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
Quantity
200 g
Type
solvent
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Quantity
4.96 g
Type
reactant
Reaction Step Three
Name
Quantity
9.93 mL
Type
solvent
Reaction Step Three

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